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molecular formula C25H22P2 B1329430 Bis(diphenylphosphino)methane CAS No. 2071-20-7

Bis(diphenylphosphino)methane

Cat. No. B1329430
CAS RN: 2071-20-7
M. Wt: 384.4 g/mol
InChI Key: XGCDBGRZEKYHNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05919984

Procedure details

A mixture of palladium acetate (5 mg; 2.2×10-2 mmol), dppm (2.00 g; 5.21 mmol), 1,2-dibromoethane (2.0 g; 10.64 mmol), and dichloromethane (10 mL) was stirred for 20 minutes. To this solution, aqueous NaOH (20% by weight; 6 mL) containing NaI (40 mg; 0.27 mmol) was added and the mixture was vigorously stirred under reflux for 4 hours. The organic phase was filtered through a silica plug which was then washed with CH2Cl2 /AcOEt (3:1 by volume). The combined organic solutions were evaporated to dryness. The solid residue was dissolved in the minimum amount of boiling CH2Cl2, the warm solution was treated with ether (100 mL; portionwise) and left at room temperature for 2 hours. Slightly yellowish fluffy needles of spectroscopically and TLC pure dppmO were separated, washed with ether, and dried under vacuum. The yield was 1.53 g (74%). 1H NMR (CDCl3, 20° C.), δ: 3.1 (d, 2H, J=12.7 Hz, CH2); 7.1-7.9 (m, 20H, Ph). 31P NMR (CDCl3, 20° C.), δ: -26.5 (d, 1P, JP-P =50.5 Hz, PPh2); 29.8 (d, 1P, JP-P =50.5 Hz, P(O)Ph2).
Name
NaOH
Quantity
6 mL
Type
reactant
Reaction Step One
Name
NaI
Quantity
40 mg
Type
reactant
Reaction Step One
Name
dppm
Quantity
2 g
Type
reactant
Reaction Step Two
Name
1,2-dibromoethane
Quantity
2 g
Type
reactant
Reaction Step Two
Name
palladium acetate
Quantity
5 mg
Type
catalyst
Reaction Step Two
Name
dichloromethane
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Ph2PCH2P(O)Ph2

Identifiers

REACTION_CXSMILES
[CH:1]1[CH:2]=[CH:3][C:4]([P:7]([C:22]2[CH:23]=[CH:24][CH:25]=[CH:26][CH:27]=2)[CH2:8][P:9]([C:16]2[CH:17]=[CH:18][CH:19]=[CH:20][CH:21]=2)[C:10]2[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=2)=[CH:5][CH:6]=1.BrCCBr.[OH-:32].[Na+].[Na+].[I-]>C([O-])(=O)C.[Pd+2].C([O-])(=O)C.ClCCl>[P:7]([CH2:8][P:9]([C:16]1[CH:17]=[CH:18][CH:19]=[CH:20][CH:21]=1)([C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1)=[O:32])([C:22]1[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1)[C:4]1[CH:3]=[CH:2][CH:1]=[CH:6][CH:5]=1 |f:2.3,4.5,6.7.8|

Inputs

Step One
Name
NaOH
Quantity
6 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
NaI
Quantity
40 mg
Type
reactant
Smiles
[Na+].[I-]
Step Two
Name
dppm
Quantity
2 g
Type
reactant
Smiles
C=1C=CC(=CC1)P(CP(C=2C=CC=CC2)C=3C=CC=CC3)C=4C=CC=CC4
Name
1,2-dibromoethane
Quantity
2 g
Type
reactant
Smiles
BrCCBr
Name
palladium acetate
Quantity
5 mg
Type
catalyst
Smiles
C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
Name
dichloromethane
Quantity
10 mL
Type
solvent
Smiles
ClCCl

Conditions

Stirring
Type
CUSTOM
Details
was stirred for 20 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
STIRRING
Type
STIRRING
Details
the mixture was vigorously stirred
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 4 hours
Duration
4 h
FILTRATION
Type
FILTRATION
Details
The organic phase was filtered through a silica plug which
WASH
Type
WASH
Details
was then washed with CH2Cl2 /AcOEt (3:1 by volume)
CUSTOM
Type
CUSTOM
Details
The combined organic solutions were evaporated to dryness
DISSOLUTION
Type
DISSOLUTION
Details
The solid residue was dissolved in the minimum amount of boiling CH2Cl2
ADDITION
Type
ADDITION
Details
the warm solution was treated with ether (100 mL
WAIT
Type
WAIT
Details
portionwise) and left at room temperature for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
Slightly yellowish fluffy needles of spectroscopically and TLC pure dppmO were separated
WASH
Type
WASH
Details
washed with ether
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Details
Reaction Time
 20 min
Name
Ph2PCH2P(O)Ph2
Type
Smiles
P(C1=CC=CC=C1)(C1=CC=CC=C1)CP(=O)(C1=CC=CC=C1)C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.